3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-(thiophen-3-yl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6-ol

• Molecular Formula: C17H15N7OS
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 3-methyl-1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-thiophen-3-yl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C17H15N7OS/c1-9-16-12(11-5-6-26-8-11)7-15(25)18-17(16)24(21-9)14-4-3-13-20-19-10(2)23(13)22-14/h3-6,8,12H,7H2,1-2H3,(H,18,25)
• InChI Key: HWEQVTBLJRYVQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(CC(=O)N2)C3=CSC=C3)C4=NN5C(=NN=C5C=C4)C

Description

“3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-(thiophen-3-yl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6-ol” is a synthetic organic compound that belongs to the class of heterocyclic compounds These compounds are characterized by the presence of atoms other than carbon in their ring structures, such as nitrogen, oxygen, or sulfur

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, including the formation of each heterocyclic ring and their subsequent fusion. Common synthetic routes may include:

Cyclization reactions: Formation of the triazole and pyridazine rings through cyclization of appropriate precursors.

Cross-coupling reactions: Use of palladium-catalyzed cross-coupling reactions to introduce the thiophene moiety.

Hydrogenation: Reduction of double bonds to form the dihydro-pyrazolopyridine structure.

Industrial Production Methods

Industrial production of this compound would require optimization of the synthetic route to ensure high yield and purity. This may involve:

Batch or continuous flow reactors: To control reaction conditions precisely.

Purification techniques: Such as recrystallization, chromatography, or distillation to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiophene moiety, leading to sulfoxide or sulfone derivatives.

Reduction: Reduction of the triazole or pyridazine rings could yield dihydro or tetrahydro derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at various positions on the heterocyclic rings.

Common Reagents and Conditions

Oxidizing agents: Such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation reactions.

Reducing agents: Like sodium borohydride or lithium aluminum hydride for reduction reactions.

Catalysts: Palladium or platinum catalysts for cross-coupling and hydrogenation reactions.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring could yield thiophene sulfoxide or sulfone derivatives.

Scientific Research Applications

This compound, due to its complex structure and multiple functional groups, may have various applications in scientific research:

Chemistry: As a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology: Potential use as a probe or inhibitor in biochemical assays.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its specific interactions with biological targets. Potential molecular targets could include:

Enzymes: Inhibition or activation of specific enzymes involved in metabolic pathways.

Receptors: Binding to receptors to modulate signaling pathways.

DNA/RNA: Intercalation or binding to nucleic acids to affect gene expression.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Triazole derivatives: Known for their antifungal and antibacterial properties.

Pyridazine derivatives: Often investigated for their anti-inflammatory and anticancer activities.

Thiophene derivatives: Used in the development of organic electronic materials.

Uniqueness

The uniqueness of “3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4-(thiophen-3-yl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6-ol” lies in its combination of multiple heterocyclic rings, which may confer unique chemical and biological properties not found in simpler analogs.